Cas no 2828439-59-2 ((S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 2828439-59-2
• MF: C₁₃H₁₅F₃N₂O
• MW: 272.266213655472
• CID: 5140364
• PubChem ID: 163201351
• Update Time: 2025-11-01

(S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4S)-4,5-dihydro-4-[(1S)-1-methylpropyl]-2-oxazolyl]-5-(trifluoromethyl)-
• (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
• (4S)-4-[(2S)-butan-2-yl]-2-[5-(trifluoromethyl)pyridin-2-yl]-4,5-dihydro-1,3-oxazole
• F72485
• 2828439-59-2

• Inchi： 1S/C13H15F3N2O/c1-3-8(2)11-7-19-12(18-11)10-5-4-9(6-17-10)13(14,15)16/h4-6,8,11H,3,7H2,1-2H3/t8-,11+/m0/s1
• InChI Key： KOJFYKVEAZOWOR-GZMMTYOYSA-N
• SMILES： C1(C2=N[C@@H]([C@@H](C)CC)CO2)=NC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 272.11364759g/mol
• Monoisotopic Mass: 272.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.5Ų

Additional information on (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole

Introduction to (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2828439-59-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, the compound with the CAS number 2828439-59-2 and the product name (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole has garnered significant attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in medicinal chemistry.

The molecular structure of (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole is characterized by a chiral oxazole ring fused with a pyridine moiety substituted with a trifluoromethyl group. The presence of two stereocenters, specifically at the positions of the (S)-sec-butyl and the oxazole ring, contributes to its enantiomeric purity and influences its interactions with biological targets. This stereochemical complexity makes it a promising candidate for further exploration in drug design.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole enhances these properties, making it an attractive scaffold for medicinal chemists. Studies have shown that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles and enhanced binding interactions with biological receptors.

The synthesis of this compound involves multiple steps, including chiral resolution, functional group transformations, and protection-deprotection strategies. The use of advanced synthetic techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions has enabled the efficient preparation of enantiomerically pure forms. These synthetic methodologies are crucial for ensuring the high quality and consistency of the final product.

One of the most compelling aspects of (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole is its potential application in addressing various therapeutic challenges. Recent research has highlighted its activity against several biological targets, including enzymes and receptors involved in inflammatory responses and cancer progression. The oxazole ring is known for its ability to interact with biological systems through hydrogen bonding and hydrophobic interactions, while the pyridine moiety provides additional binding sites for target engagement.

The trifluoromethyl group further enhances the compound's pharmacological profile by increasing its metabolic stability and reducing susceptibility to degradation by enzymes such as cytochrome P450. This property is particularly valuable in drug development, as it can lead to longer half-lives and improved therapeutic efficacy. Additionally, the chiral nature of the compound allows for the exploration of enantiomer-specific effects, which can be critical in achieving optimal pharmacological outcomes.

In clinical settings, compounds like (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole hold promise for treating conditions that are currently difficult to manage with existing therapies. Preclinical studies have demonstrated its potential in models of inflammation and cancer by modulating key signaling pathways. These findings suggest that further investigation is warranted to evaluate its therapeutic potential in human populations.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The synthesis and characterization of compounds such as (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole exemplify this collaborative approach. By leveraging cutting-edge synthetic methods and biological assays, researchers can identify promising candidates for drug development more efficiently than ever before.

In conclusion, (S)-4-((S)-sec-Butyl)-2-(5-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2828439-59-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.